4-(3-Hydroxy-2-oxo-imidazolidin-1-yl)-butyraldehyde

• Molecular Formula: C7H12N2O3
• Molecular Weight: 172.18 g/mol
• IUPAC Name: 4-(3-hydroxy-2-oxoimidazolidin-1-yl)butanal
• InChI: InChI=1S/C7H12N2O3/c10-6-2-1-3-8-4-5-9(12)7(8)11/h6,12H,1-5H2
• InChI Key: CJRFJEVOMTVQIG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1CCCC=O)O

Description

4-(3-Hydroxy-2-oxo-imidazolidin-1-yl)-butyraldehyde is a useful research compound. Its molecular formula is C7H12N2O3 and its molecular weight is 172.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 1-(4,4-Dimethoxy-butyl)-3-hydroxy-imidazolidin-2-one (0.753 g, 3.45 mmol) in THF (3 mL) was added 1.0 N HCl (18 mL) and the mixture was stirred at room temperature overnight. The mixture was saturated with solid Na2CO3 (˜2 g) and extracted with CH2Cl2 (5×10 mL). The combined organic extracts were dried (Na2SO4) and concentrated and provided 0.30 g (51%) of 4-(3-Hydroxy-2-oxo-imidazolidin-1-yl)-butyraldehyde as a yellow oil. 1H NMR (CDCl3) δ 1.83-1.91 (m, 2H), 2.53 (t, 2H, J=6.9 Hz), 3.25 (t, 2H, J=6.9 Hz), 3.30 (t, 2H, J=6.9 Hz), 3.48 (t, 2H, J=6.9 Hz), 7.75 (br s, 1H), 9.70 (s, 1H).

Synthesis routes and methods II

Procedure details